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Compound of Interest

Compound Name: Erythrityl tetranitrate

Cat. No.: B1671062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the compatibility of Erythrityl
Tetranitrate (ETN) with other energetic materials. The information is presented in a question-

and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the general compatibility of ETN with other common energetic materials?

A1: Based on differential scanning calorimetry (DSC) studies, the compatibility of ETN with

several common energetic materials has been categorized as follows:

Good Compatibility (Level 1): RDX

Fair Compatibility (Level 2): HMX, CL-20

Poor Compatibility (Level 3): PETN, TNT, Picric Acid

It is crucial to note that "poor compatibility" indicates a higher potential for undesirable

reactions, accelerated decomposition, and reduced thermal stability when mixed.

Q2: What are the key sensitivity parameters of pure ETN?
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A2: ETN is known to be a sensitive explosive. Key sensitivity data for pure ETN is summarized

in the table below. Note that values can vary depending on the crystal morphology (powdered

vs. melt-cast) and the specific test apparatus and conditions.

Quantitative Data Summary
Table 1: Sensitivity Data of Pure Erythrityl Tetranitrate (ETN)

Parameter Value Test Method Notes

Impact Sensitivity

(E₅₀)
3.79 J BAM Fallhammer

50% probability of

initiation.[1]

Impact Sensitivity

(DH₅₀)
14.7 ± 3.4 cm

ERL Type 12 Drop

Hammer (2.5 kg

weight)

At room temperature.

[2]

Impact Sensitivity

(DH₅₀)
1.0 ± 0.6 cm

ERL Type 12 Drop

Hammer (2.5 kg

weight)

In molten state at

65°C, indicating

significantly increased

sensitivity.[2]

Friction Sensitivity

(F₅₀)
47.7 N

BAM Friction

Apparatus

50% probability of

initiation.[1]

Table 2: Thermal Decomposition Data of ETN and its Mixtures

Material / Mixture
Peak
Decomposition
Temperature (°C)

Onset
Decomposition
Temperature (°C)

Method

Pure ETN ~190-200 ~160 DSC

ETN / PETN Mixture
Data not explicitly

found in searches

Data not explicitly

found in searches
DSC

ETN / RDX Mixture
Data not explicitly

found in searches

Data not explicitly

found in searches
DSC
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Note: While studies on the thermal behavior of ETN mixtures with PETN and RDX exist,

specific quantitative data on the shift in decomposition temperatures was not available in the

initial search results.

Troubleshooting Guides
This section provides troubleshooting guidance for common issues encountered during the

compatibility and sensitivity testing of ETN and its mixtures.

Differential Scanning Calorimetry (DSC)
Issue: Inconsistent or noisy baseline.

Possible Cause: Poor thermal contact between the sample and the crucible, or

contamination.

Solution: Ensure the sample is finely ground and evenly distributed at the bottom of the

crucible. Use clean, new crucibles for each experiment. Ensure the DSC cell is clean and

properly calibrated.

Issue: Warped or ruptured DSC pans.

Possible Cause: Exceeding the temperature limit of the pan material, or a very rapid,

energetic decomposition.

Solution: Use pans made of materials suitable for the expected decomposition temperature

(e.g., high-pressure stainless steel crucibles for highly energetic materials). Reduce the

sample mass to minimize the energy released.

Issue: Inaccurate or irreproducible peak temperatures.

Possible Cause: Variation in heating rate, improper sample preparation, or incorrect

instrument calibration.

Solution: Ensure a consistent and appropriate heating rate is used (e.g., 2 K/min as per

STANAG 4147). Calibrate the DSC instrument with known standards (e.g., indium) regularly.

Prepare samples consistently in terms of mass and morphology.
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BAM Impact and Friction Testing
Issue: Inconsistent results or wide data scatter in sensitivity tests.

Possible Cause: Inhomogeneous sample, variation in sample preparation and loading, or

changes in environmental conditions (temperature and humidity).

Solution: Ensure the sample is sieved to a consistent particle size. Use a standardized

procedure for sample loading to ensure consistent sample volume and confinement. Monitor

and record ambient temperature and humidity, as these can affect the sensitivity of some

energetic materials.

Issue: No initiation observed even at the highest stimulus level.

Possible Cause: The material is insensitive to the tested stimuli under the given conditions,

or there is an issue with the test setup.

Solution: Verify that the test apparatus is functioning correctly and is properly calibrated. For

friction testing, ensure the porcelain peg and plate have the correct surface roughness. For

impact testing, confirm the drop height and weight are accurate. If the material is indeed

insensitive, this is a valid result.

Issue: Premature or unexpected initiation during sample handling.

Possible Cause: The material is extremely sensitive to friction, impact, or electrostatic

discharge.

Solution: Handle all energetic materials with extreme caution, using appropriate personal

protective equipment (PPE) and grounding measures to prevent electrostatic buildup. Use

non-sparking tools. For highly sensitive materials, consider remote handling procedures.

Experimental Protocols
Differential Scanning Calorimetry (DSC) for
Compatibility Testing
Objective: To determine the thermal compatibility of ETN with another energetic material by

observing changes in the exothermic decomposition temperature.
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Methodology:

Sample Preparation:

Individually, weigh approximately 1 mg of ETN and the material to be tested into separate

aluminum DSC pans.

For the mixture, weigh approximately 1 mg of ETN and 1 mg of the other material (a 1:1

ratio) into a single DSC pan and ensure they are in intimate contact.

Instrument Setup:

Use a calibrated Differential Scanning Calorimeter.

Set the heating rate to 2 °C/min.

Use an inert atmosphere (e.g., nitrogen) with a constant flow rate (e.g., 50 mL/min).

Data Acquisition:

Heat the samples from ambient temperature to a temperature beyond the final

decomposition point.

Record the heat flow as a function of temperature for each of the three samples (ETN, the

other material, and the mixture).

Data Analysis:

Determine the peak exothermic decomposition temperature for each sample.

Compare the peak decomposition temperature of the mixture with that of the individual

components. A significant lowering of the decomposition temperature in the mixture

indicates incompatibility.

BAM Friction Test
Objective: To determine the friction sensitivity of ETN or its mixtures.

Methodology:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

BAM Friction Tester equipped with a porcelain peg and a movable porcelain plate.

Sample Preparation:

Place a small, measured amount (typically around 10 mm³) of the sample onto the

porcelain plate.

Test Procedure:

Lower the porcelain peg onto the sample.

Apply a known load to the peg using a weighted lever arm.

Activate the motor to move the porcelain plate back and forth under the peg once.

Observe for any signs of initiation (e.g., spark, flame, crackling sound, or explosion).

Data Analysis:

Conduct a series of tests at different load levels.

The result is often reported as the lowest load at which initiation occurs in a specified

number of trials (e.g., 1 in 6) or as the load at which there is a 50% probability of initiation,

determined using a statistical method like the Bruceton "up-and-down" method.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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other-energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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